2-Amino-6-(5-methylfuran-2-yl)-5-nitropyrimidin-4(3H)-one

• CAS RN: 1202402-41-2
• Molecular Formula: C9H8N4O4
• Molecular Weight: 236.18 g/mol
• IUPAC Name: 2-amino-4-(5-methylfuran-2-yl)-5-nitro-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H8N4O4/c1-4-2-3-5(17-4)6-7(13(15)16)8(14)12-9(10)11-6/h2-3H,1H3,(H3,10,11,12,14)
• InChI Key: JBKVXVOEFRYZMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C(C(=O)NC(=N2)N)[N+](=O)[O-]

Description

“2-Amino-6-(5-methylfuran-2-yl)-5-nitropyrimidin-4(3H)-one” is a chemical compound that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has an amino group (-NH2), a nitro group (-NO2), and a 5-methylfuran-2-yl group attached to the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement of these groups around the pyrimidine ring. The exact structure would depend on the specific locations of the substituents on the ring.

Chemical Reactions Analysis

As a nitrogen-containing compound, this molecule could participate in various chemical reactions. The amino and nitro groups could act as nucleophiles or electrophiles, respectively, in reactions with other compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the presence of the nitro group could make the compound more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a pyrimidine ring work by interfering with DNA synthesis.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its use in pharmaceuticals, given the prevalence of pyrimidine derivatives in medicinal chemistry.